Cas no 51-65-0 (2-Amino-3-(4-fluorophenyl)propanoic acid)

2-Amino-3-(4-fluorophenyl)propanoic acid is a fluorinated aromatic amino acid derivative with applications in pharmaceutical and biochemical research. Its structure features a fluorine substituent on the phenyl ring, enhancing its utility as a building block in peptide synthesis and drug development. The fluorine moiety can influence electronic and steric properties, making it valuable for studying structure-activity relationships. This compound is also used in the preparation of fluorinated analogs of biologically active molecules, aiding in metabolic stability and bioavailability studies. High purity and well-defined stereochemistry are critical for its effective use in synthetic and medicinal chemistry applications.

2-Amino-3-(4-fluorophenyl)propanoic acid structure

51-65-0 structure

Product Name:2-Amino-3-(4-fluorophenyl)propanoic acid

CAS No:51-65-0

MF:C₉H₁₀FNO₂

MW:183.179605960846

MDL:MFCD00002600

CID:33534

PubChem ID:24894885

Update Time:2025-10-05

2-Amino-3-(4-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- 2-Amino-3-(4-fluorophenyl)propanoic acid
- 4-Fluoro-DL-phenylalanine
- H-DL-Phe(4-F)-OH
- 4-Fluoro-DL-.β.-phenylalanine
- DL-4-Fluorophenylalanine
- H-p-Fluoro-DL-Phe-OH
- p-Fluoro-DL-phenylalanine
- (R,S)-4-fluorophenylalanine
- (RS)-3-(4'-Fluorophenyl)alanine
- 2-amino-3-(4-fluorophenyl)propionic acid
- 4-fluoro Phenylalanine
- alnasid
- DL-3-(4-Fluorophenyl)alanine
- DL-4-Fluoro-phe-OH
- DL-4-F-Phe-OH
- DL-Phe(p-F)
- H-DL-PHE(P-F)-OH
- para-fluorophenylalanine
- PHENYLALANINE,4-FLUORO
- 4-Fluorophenylalanine
- p-fluorophenylalanine
- DL-p-Fluorophenylalanine
- D,L-Fluorophenylalanine
- D,L-p-Fluorophenylalanine
- DL-Phenylalanine, 4-fluoro-
- Phenylalanine, 4-fluoro-
- 4-Fluoro-dl-para-phenylalanine
- Alanine, 3-(p-fluorophenyl)-
- XWHHYOYV
- CS-W017056
- CHEMBL3185250
- PHENYLALANINE, 4-FLUORO-, DL-
- EINECS 200-113-7
- KBio2_002526
- 4-Fluoro-DL-.beta.-phenylalanine
- H-P-FLUORO-D-PHE-OH
- Spectrum5_000766
- (R)-2-AMINO-3-(4-FLUORO-PHENYL)-PROPIONIC ACID
- AS-13556
- KBio3_002858
- NINDS_000957
- DL-3-(4-fluorphenyl)alanin
- NCGC00260436-01
- HMS502P19
- 51-65-0
- MFCD00063064
- D-4-FLUOROPHE
- CCG-39903
- NSC 71433
- DTXSID3025332
- BSPBio_003356
- SY044822
- F0106
- CAS-51-65-0
- Spectrum4_001253
- MFCD00063063
- KBio2_005094
- 60-17-3
- 3-(P-FLUOROPHENYL)ALANINE, DL-
- HSDB 7748
- BCP11609
- FT-0600672
- SPBio_000744
- 2-Amino-3-(4-fluorophenyl)propanoicacid
- DTXCID805332
- NCGC00015435-02
- BRD-A12490356-001-03-0
- EN300-61659
- Z57969728
- IDI1_000957
- KBioGR_001806
- SY030990
- KBioSS_002534
- FT-0613670
- DL-Fluorophenylalanine
- STK410968
- DL-p-phenylalanine
- AB00239
- 4-fluorphenylalanin
- 4-FLUOROPHENYLALANINE, (+/-)-
- 4-Fluorophenylalanine #
- Spectrum_001970
- KBio2_007662
- AKOS016050376
- AM20060835
- L-3-(4-Fluorophenyl)alanine
- Tox21_202890
- AC-9899
- NSC-71433
- P-FLUOROPHENYLALANINE [HSDB]
- CCRIS 4819
- dl-.beta.-p-Fluorophenylalanine
- LS-1316
- LS-16116
- FT-0613669
- CHEBI:84060
- 4-FLUOROPHENYLALANINE, DL-
- AB00052275-04
- l-4-fluorophe
- 42T8578M1E
- AKOS000196918
- EINECS 200-459-9
- Alanine, 3-(p-fluorophenyl)-, dl-
- DivK1c_000957
- 7-Amino-3-vinyl-3-cephem-4-carboxylicaciddiphenylmethylestermonohydrochloride
- NSC71433
- KBio1_000957
- HY-W016340
- P-FLUOROPHENYLALANINE, DL-
- SY009526
- NCGC00015435-04
- H-D-PHE(P-F)-OH
- MFCD00002600
- dl-(4-Fluorophenyl)alanine
- Spectrum3_001878
- W-105874
- Spectrum2_000902
- Q27105098
- AB02498
- SCHEMBL44070
- 2-ETHYLIDENE-1,5-DIMETHYL-3,3-DIPHENYLPYRROLIDINEPERCHLORATESALT
- UNII-42T8578M1E
- NS00015563
- DB-006815
- D-4-Fluorophenylalanine;(S)-2-amino-3-(4-fluorophenyl)propanoic acid
- H-D-Phe(4-F)-OH
- P-FLUORO-D,L-PHENYLALANINE
- pFluoroD,Lphenylalanine
- Alanine, 3(pfluorophenyl), DL
- rho-Fluorophenylalanine
- D,LFluorophenylalanine
- DL4Fluorophenylalanine
- Phenylalanine, 4fluoro
- DL-3-(P-FLUOROPHENYL)ALANINE
- Alanine, 3(pfluorophenyl)
- para Fluorophenylalanine
- 4FluoroD,Lphenylalanine
- pFluoroDLphenylalanine
- Fluorophenylalanine, p
- 4FluoroDLphenylalanine
- DLpFluorophenylalanine
- Alanine, 3-(p-fluorophenyl)-, dl
- 4-FLUORO-D,L-PHENYLALANINE
- p Fluorophenylalanine
- 4fluorophenylalanine
- 200-113-7
- 4FluoroDLparaphenylalanine
- DLPhenylalanine, 4fluoro
- D,LpFluorophenylalanine
- DL3(4Fluorophenyl)alanine
- MDL： MFCD00002600
- Inchi： 1S/C9H10FNO2/c10-7-3-1-6(2-4-7)5-8(11)9(12)13/h1-4,8H,5,11H2,(H,12,13)
- InChI Key： XWHHYOYVRVGJJY-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)CC(C(=O)O)N
- BRN： 29338793

Computed Properties

Exact Mass: 183.0696
Monoisotopic Mass: 183.069557
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: -1.9
Topological Polar Surface Area: 63.3

Experimental Properties

Color/Form: White crystals.
Density: 1.293g/cm3
Melting Point: 253-255oC
Boiling Point: 313.3°C at 760mmHg
Flash Point: 143.3°C
Water Partition Coefficient: slightly soluble
Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidising agents. May be light sensitive.
PSA: 63.32
LogP: 1.48040
Solubility: It is soluble in acetic acid and alkaline solution, and about 10mg of product is soluble in 1ml of water.

2-Amino-3-(4-fluorophenyl)propanoic acid Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H300
Warning Statement： P264-P301 + P310
Hazardous Material transportation number：UN 2811
WGK Germany：3
Hazard Category Code： 25
Safety Instruction： 45
RTECS：AY6315000
Hazardous Material Identification：
PackingGroup：III
TSCA：Yes
Storage Condition：Store at room temperature
Risk Phrases：R25
Safety Term：S45
Packing Group：III

2-Amino-3-(4-fluorophenyl)propanoic acid Pricemore >>

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2-Amino-3-(4-fluorophenyl)propanoic acid Suppliers

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(CAS:51-65-0)2-Amino-3-(4-fluorophenyl)propanoic acid

Order Number:A965315

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 16:17

Price ($):163.0

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Amadis Chemical Company Limited

(CAS:51-65-0)2-Amino-3-(4-fluorophenyl)propanoic acid

Purity:99%

Quantity:100g

Price ($):163.0